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Compound of Interest

Compound Name: Lissamine Green

Cat. No.: B076095 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lissamine Green B (also known as Acid Green 50 or C.I. 44090) is an aniline dye used

extensively in biomedical research and clinical settings.[1][2] Its primary application is as a vital

stain to assess ocular surface integrity, particularly in the diagnosis and management of dry

eye disease.[3][4] Lissamine Green selectively stains membrane-damaged or devitalized cells

of the cornea and conjunctiva, providing a clear indication of epithelial damage.[4][5] It is also

utilized in histology, cytology, and studies of the blood-brain barrier.[5][6][7] Unlike Rose

Bengal, another common ocular stain, Lissamine Green is often associated with less patient

discomfort.[3] An optimal concentration of 1% is typically required for effective vital staining.[8]

[9] This document provides a detailed protocol for the safe and accurate preparation of a 1%

Lissamine Green solution for research and clinical applications.

Quantitative Data Summary
The following table summarizes the key quantitative and chemical properties of Lissamine
Green B powder.
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Parameter Value Reference

Synonyms
Acid Green 50; Wool Green S;

C.I. 44090
[1][2]

CAS Number 3087-16-9 [1][7][10]

Molecular Formula C₂₇H₂₅N₂NaO₇S₂ [5][6][10]

Molecular Weight 576.62 g/mol [5][6][7][10]

Appearance
Dark red to almost black

powder
[2][7]

Solvent
Sterile Saline Solution or

Deionized Water
[6][10]

Final Concentration 1% (w/v) [8][9]

Storage (Powder)

Room temperature, protected

from light in a dry, well-

ventilated area

[1][2][10]

Storage (Solution) 2-8°C, protected from light [1]

Experimental Protocol
1. Materials and Equipment

Lissamine Green B powder (Dye content ≥ 60%)

Solvent: Sterile 0.9% saline solution or sterile deionized water

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate size volumetric flask (e.g., 10 mL or 50 mL) with stopper
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Magnetic stirrer and stir bar (optional) or vortex mixer

Sterile syringe filter (0.22 µm pore size)

Sterile syringe

Sterile storage bottle (amber glass or opaque plastic)

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

2. Safety Precautions

Lissamine Green B powder can cause serious eye irritation and may irritate the skin and

respiratory system.[1][2][11][12]

Always handle the powder in a well-ventilated area or under a chemical fume hood to avoid

dust formation.[1][11]

Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat, at all times.[1]

[2]

In case of eye contact, rinse cautiously with water for several minutes.[1][2] If on skin, wash

thoroughly with water.[2] Seek medical attention if irritation persists.

3. Step-by-Step Solution Preparation

This protocol describes the preparation of 10 mL of a 1% (w/v) Lissamine Green solution.

Adjust volumes as needed.

Step 1: Calculation A 1% weight/volume (w/v) solution requires 1 gram of solute per 100 mL of

solvent.

To prepare 10 mL of a 1% solution: (1 g / 100 mL) * 10 mL = 0.1 g

Therefore, you will need to weigh out 0.1 g (100 mg) of Lissamine Green B powder.

Step 2: Weighing
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Place a clean, dry weighing boat on the analytical balance and tare the scale to zero.

Carefully weigh out exactly 0.1 g of Lissamine Green B powder using a spatula.

Step 3: Dissolving

Transfer the weighed powder into a 10 mL volumetric flask.

Add approximately 7-8 mL of the chosen solvent (sterile saline or deionized water) to the

flask.

Stopper the flask and mix thoroughly by inverting the flask, vortexing, or using a magnetic

stirrer until all the powder is completely dissolved. The solution will have a deep green color.

Step 4: Final Volume Adjustment

Once the powder is fully dissolved, carefully add more solvent to the volumetric flask until the

bottom of the meniscus reaches the 10 mL calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Step 5: Sterilization (Critical for Biological Applications)

For applications involving live cells or clinical use, sterile filtration is mandatory.

Draw the prepared 1% Lissamine Green solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the tip of the syringe.

Dispense the solution through the filter into a sterile, light-protected storage bottle.

Step 6: Storage and Labeling

Label the storage bottle clearly with the contents ("1% Lissamine Green Solution"),

preparation date, and your initials.

Store the prepared solution in a refrigerator at 2-8°C, protected from light to maintain

stability.[1]
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Caption: Workflow for preparing a sterile 1% Lissamine Green solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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